Cas no 1015534-16-3 (Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate)

• Product Name: Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate
• CAS No: 1015534-16-3
• MF: C₁₁H₈F₃NaO₂
• MW: 252.165004730225
• CID: 5053723
• Update Time: 2025-06-08

Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate Chemical and Physical Properties

Names and Identifiers

• sodium (2E)-1,1,1-trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate
• NE21171
• sodium (E)-1,1,1-trifluoro-4-oxo-4-o-tolylbut-2-en-2-olate
• Sodium (E)-1,1,1-trifluoro-4-oxo-4-(o-tolyl)but-2-en-2-olate
• sodium;(E)-1,1,1-trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate
• Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate

• Inchi： 1S/C11H9F3O2.Na/c1-7-4-2-3-5-8(7)9(15)6-10(16)11(12,13)14;/h2-6,16H,1H3;/q;+1/p-1/b10-6+;
• InChI Key： DSARAOBBJOVRQL-AAGWESIMSA-M
• SMILES： [Na+].FC(/C(=C\C(C1C=CC=CC=1C)=O)/[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Topological Polar Surface Area: 40.1

Experimental Properties

• Melting Point: 16-18 °CEnamineEN300-13926

Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate

Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate (CAS No. 1015534-16-3): A Comprehensive Overview in Modern Chemical Biology

Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate, identified by its CAS number 1015534-16-3, is a sophisticated organofluorine compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and enolate functionalities, exhibits unique structural and chemical properties that make it a valuable tool in the development of novel therapeutic agents. The integration of fluorine atoms into organic molecules often enhances metabolic stability, lipophilicity, and binding affinity, making such compounds particularly attractive for drug design.

The molecular structure of Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate consists of a β-keto ester backbone substituted with a trifluoromethyl group and an aromatic ring bearing a methyl substituent. The presence of the enolate anion further contributes to its reactivity and utility in synthetic chemistry. This compound has been explored in various contexts, including as an intermediate in the synthesis of more complex molecules and as a potential pharmacophore in the development of bioactive agents.

In recent years, there has been a surge in research focused on the applications of organofluorine compounds in medicinal chemistry. The trifluoromethyl group, in particular, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Studies have demonstrated that incorporation of this moiety can lead to improved binding to biological targets, increased resistance to metabolic degradation, and enhanced oral bioavailability. Consequently, Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate represents a promising scaffold for the discovery of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. By leveraging the structural features of Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate, researchers have been able to develop novel inhibitors with high selectivity and potency. For instance, recent studies have highlighted its role in generating fluorinated analogs that exhibit superior pharmacological profiles compared to their non-fluorinated counterparts.

Moreover, the enolate anion present in this compound serves as a versatile handle for further chemical manipulation. This reactivity has been exploited in cross-coupling reactions, allowing for the introduction of additional functional groups and the construction of more intricate molecular architectures. Such synthetic versatility makes Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate an invaluable building block for medicinal chemists seeking to design innovative drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The ability to fine-tune physicochemical properties through strategic fluorination has led to several FDA-approved drugs that incorporate fluorine atoms. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoro-substituted phenyl ring that contributes to its efficacy and safety profile. Similarly, osimertinib, an anticancer drug used to treat non-small cell lung cancer (NSCLC), features multiple fluorine atoms that enhance its binding affinity and therapeutic activity.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of fluorinated drug candidates. Molecular modeling techniques allow researchers to predict how fluorine substitution will influence molecular interactions and pharmacological effects. These insights have been instrumental in guiding the design of derivatives of Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxobut-2-en-2-olate with improved properties. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of compounds and identify those with the most promising therapeutic potential.

The role of this compound extends beyond kinase inhibition; it has also been explored as a precursor for other bioactive molecules. For instance, its structural framework can be modified to develop protease inhibitors or antiviral agents. The trifluoromethyl group's ability to influence electronic properties makes it particularly useful for tuning hydrogen bonding interactions and hydrophobicity—a critical consideration when designing molecules that must interact with biological targets.

In conclusion, Sodium 1,1,1-Trifluoro-4-(2-methylphenyl)-4-oxybutenolactone (CAS No. 1015534) stands as a testament to the power of organofluorine chemistry in advancing drug discovery efforts. Its unique structural features offer numerous opportunities for synthetic innovation and therapeutic application. As research continues to uncover new ways to harness its potential، this compound is poised to play an increasingly significant role in the development of next-generation pharmaceuticals。